Cas no 1507262-36-3 (Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester
• CAS No: 1507262-36-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5600596
• PubChem ID: 79459181
• Update Time: 2025-05-23

Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester
• EN300-4321927
• AKOS018014009
• Tert-butyl N-[3-(methylamino)cyclohexyl]carbamate
• 1507262-36-3
• SCHEMBL22957939

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-10-7-5-6-9(8-10)13-4/h9-10,13H,5-8H2,1-4H3,(H,14,15)
• InChI Key： BAMKOIDUXZSDIE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCC(NC)C1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 331.9±31.0 °C(Predicted)
• pka: 12.46±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester (CAS No. 1507262-36-3): A Comprehensive Overview

Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1507262-36-3, is a specialized organic compound with significant applications in the field of pharmaceuticals and chemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility and utility in various biochemical processes. The unique structural features of this molecule, including its cyclohexyl and dimethylethyl substituents, contribute to its distinctive chemical properties and reactivity.

The synthesis of Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester involves a series of well-defined chemical reactions that highlight the precision and expertise required in organic synthesis. The presence of the methylamino group in the cyclohexyl ring introduces a degree of steric hindrance and electronic influence that can modulate the compound's interactions with biological targets. This makes it a valuable intermediate in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in the potential applications of carbamate derivatives in medicinal chemistry. The structural motif of Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester has been explored for its potential as a pharmacophore in drug discovery. Its ability to engage with biological receptors and enzymes suggests that it could be a precursor to compounds with therapeutic effects. For instance, studies have indicated that derivatives of this compound may exhibit properties relevant to neurological disorders and inflammatory conditions.

The dimethylethyl ester group in the molecule enhances its stability and solubility characteristics, making it more amenable for further functionalization and formulation into drug candidates. This stability is crucial for both laboratory research and potential clinical applications. Researchers have leveraged these properties to develop novel synthetic routes that improve yield and purity, thereby facilitating more efficient drug development processes.

One of the most compelling aspects of Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester is its role as a building block in the synthesis of more complex molecules. Its structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility has been exploited in the design of molecules targeting various disease pathways. For example, modifications to the cyclohexyl ring have been shown to influence binding affinity and selectivity towards particular biological targets.

The pharmaceutical industry has taken note of these attributes, leading to increased research efforts focused on exploring the therapeutic potential of this compound. Preclinical studies have begun to uncover promising leads that suggest its derivatives could be effective in treating conditions such as pain syndromes and autoimmune disorders. These findings underscore the importance of compounds like Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester in advancing drug discovery initiatives.

The chemical behavior of this compound also makes it an interesting subject for academic research. Its reactivity patterns have been studied extensively to understand how different functional groups influence its interactions with other molecules. This knowledge is crucial for designing experiments that yield insights into molecular mechanisms and for developing new synthetic methodologies.

In conclusion, Carbamic acid, N-[3-(methylamino)cyclohexyl]-, 1,1-dimethylethyl ester (CAS No. 1507262-36-3) represents a significant advancement in the realm of organic chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it a valuable tool for developing new drugs and understanding complex biological processes. As research continues to uncover new applications for this compound, its importance is likely to grow further.